Cas no 1386986-56-6 (2-(5-bromo-2-fluorophenyl)-2-methyl-1-((2-nitrophenyl)sulfonyl)aziridine)

• Product Name: 2-(5-bromo-2-fluorophenyl)-2-methyl-1-((2-nitrophenyl)sulfonyl)aziridine
• CAS No: 1386986-56-6
• MDL: MFCD31652337
• CID: 4593073
• Update Time: 2025-05-26

2-(5-bromo-2-fluorophenyl)-2-methyl-1-((2-nitrophenyl)sulfonyl)aziridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-fluorophenyl)-2-methyl-1-((2-nitrophenyl)sulfonyl)aziridine

• MDL： MFCD31652337

Additional information on 2-(5-bromo-2-fluorophenyl)-2-methyl-1-((2-nitrophenyl)sulfonyl)aziridine

Introduction to 2-(5-bromo-2-fluorophenyl)-2-methyl-1-((2-nitrophenyl)sulfonyl)aziridine (CAS No. 1386986-56-6)

2-(5-bromo-2-fluorophenyl)-2-methyl-1-((2-nitrophenyl)sulfonyl)aziridine is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1386986-56-6, represents a class of molecules that exhibit remarkable potential in the development of novel therapeutic agents. The structural framework of this aziridine derivative is characterized by a combination of halogenated aromatic rings and a sulfonyl group, which together contribute to its distinctive chemical properties and reactivity.

The 5-bromo-2-fluorophenyl moiety in the molecular structure plays a crucial role in modulating the electronic and steric properties of the compound. The presence of both bromine and fluorine atoms introduces electron-withdrawing effects, which can influence the reactivity of the aziridine ring. This feature makes the compound an attractive candidate for further exploration in synthetic chemistry, particularly in the context of transition-metal-catalyzed reactions and cross-coupling processes. Such transformations are pivotal in constructing more complex molecular architectures, thereby expanding the pharmacophoric space for drug discovery.

Furthermore, the (2-nitrophenyl)sulfonyl group appended to the aziridine core introduces additional functionalization possibilities. The nitro group, known for its ability to participate in redox reactions and influence metabolic pathways, can serve as a handle for further chemical modifications. In medicinal chemistry, such functional groups are often strategically incorporated to enhance binding affinity, improve solubility, or modulate pharmacokinetic profiles. The sulfonyl moiety, on the other hand, is renowned for its role in stabilizing carboxylic acid derivatives and enhancing lipophilicity, making it a valuable component in drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of aziridine derivatives as versatile intermediates in drug development. Aziridines are particularly interesting due to their strained three-membered ring structure, which facilitates ring-opening reactions with nucleophiles. This property has been exploited in various applications, including proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. The compound under discussion (2-(5-bromo-2-fluorophenyl)-2-methyl-1-((2-nitrophenyl)sulfonyl)aziridine) is well-positioned to contribute to these emerging fields, given its unique structural features.

In the realm of medicinal chemistry, the synthesis and characterization of novel heterocyclic compounds remain a cornerstone of innovation. The (5-bromo-2-fluorophenyl)-substituted aziridine scaffold offers a rich ground for exploring structure-activity relationships (SAR). By systematically varying substituents on the aromatic rings or modifying the sulfonyl group, researchers can fine-tune the biological activity of the molecule. This approach has been successfully employed in developing small-molecule inhibitors targeting various disease-related pathways.

The (2-nitrophenyl)sulfonyl)aziridine moiety also presents opportunities for exploring new chemical reactions that could lead to unexpected biological effects. For instance, nitroreduction products can exhibit different pharmacological profiles compared to their parent compounds. This phenomenon has been observed in several drug candidates where nitro groups have been converted into amine or hydroxamic acid derivatives, often resulting in enhanced therapeutic efficacy.

From a synthetic perspective, CAS No. 1386986-56-6 represents a challenging yet rewarding molecule for organic chemists. The presence of multiple functional groups necessitates careful consideration of reaction conditions to achieve high yields and purity. However, modern synthetic methodologies have made significant strides in addressing these challenges. For example, palladium-catalyzed cross-coupling reactions have enabled efficient construction of complex aryl radicals without compromising selectivity.

The pharmaceutical industry continues to invest heavily in developing innovative tools for drug discovery and development. Small molecules like 2-(5-bromo-2-fluorophenyl)-2-methyl-1-((2-nitrophenyl)sulfonyl)aziridine play a crucial role in this endeavor by serving as building blocks for larger libraries of compounds. High-throughput screening (HTS) techniques combined with advanced informatics have accelerated the process of identifying promising candidates from vast chemical spaces.

One particularly exciting area where this compound finds relevance is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that address underlying pathologies without causing undue side effects.

The 5-bromo-2-fluorophenyl substituent can be strategically positioned to interact with specific pockets on kinase ATP-binding sites or allosteric regions. Similarly, the (2-nitrophenyl)sulfonyl) group can serve as an anchor point for hydrogen bonding interactions or participate in hydrophobic interactions with adjacent residues on the target protein. These considerations are essential when designing molecules with high binding affinity and selectivity.

In conclusion, 1386986-56-6 stands as a testament to the ongoing innovation within pharmaceutical chemistry and medicinal research. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to evolve at an unprecedented pace, 1386986-56-6 will undoubtedly play a pivotal role in shaping future drug discovery efforts.